Calcium ionophore

• Molecular Formula: C38H72N2O8
• Molecular Weight: 685.0 g/mol
• InChI: InChI=1S/C38H72N2O8/c1-7-45-37(43)27-23-19-15-11-9-13-17-21-25-29-39(5)35(41)31-47-33(3)34(4)48-32-36(42)40(6)30-26-22-18-14-10-12-16-20-24-28-38(44)46-8-2/h33-34H,7-32H2,1-6H3
• InChIKey: CJAONIOAQZUHPN-UHFFFAOYSA-N

Calcimycin (A23187) Technical Baseline

Calcimycin, also referred to as A23187 or Calcium Ionophore III (CAS 52665-69-7), is a carboxylic acid antibiotic and mobile-carrier divalent cation ionophore isolated from Streptomyces chartreusensis . It forms lipid-soluble complexes with divalent cations—most notably Ca²⁺, Mn²⁺, and Mg²⁺—enabling their passage across biological membranes [1]. In phospholipid vesicle systems at pH 7.0 and 100 µM cation concentration, A23187 displays the transport selectivity sequence Zn²⁺ > Mn²⁺ > Ca²⁺ > Co²⁺ > Ni²⁺ > Sr²⁺, with absolute transport rates spanning approximately three orders of magnitude [1]. Commercial preparations routinely achieve ≥98% purity by HPLC and ≥99% by TLC, with solubility in DMSO, ethanol, and methylene chloride . The compound is blue-fluorescent, a property that bears directly on its suitability for use with UV-excited fluorescent Ca²⁺ indicators [2].

Workflow Ca²⁺ ionophore for membrane transport studies

Condition Functional at acidic pH where ionomycin may be limited

Compatibility Blue fluorescence may interfere with UV-excited indicators

• [1] Erdahl WL, Chapman CJ, Wang E, Taylor RW, Pfeiffer DR. Ionophore 4-BrA23187 transports Zn²⁺ and Mn²⁺ with high selectivity over Ca²⁺. Biochemistry. 1996;35(43):13817-13825. doi:10.1021/bi961391q. View Source
• [2] Deber CM, Tom-Kun J, Mack E, Grinstein S. Bromo-A23187: a nonfluorescent calcium ionophore for use with fluorescent probes. Anal Biochem. 1985;146(2):349-352. doi:10.1016/0003-2697(85)90550-0. View Source

Why A23187 Substitution Fails

Although multiple compounds are marketed under the umbrella term "calcium ionophore"—including ionomycin, 4-Br-A23187, ferutinin, and ETH 1001—they differ fundamentally in complex stoichiometry, cation selectivity, pH dependence, fluorescence properties, and subcellular targeting. Ionomycin binds Ca²⁺ as a 1:1 complex, whereas A23187 and its 4-Br analog require a 2:1 (ionophore:cation) stoichiometry, directly affecting molar potency and transport efficiency [1]. The pH profile of Ca²⁺ transport diverges dramatically: A23187/Br-A23187 achieve half-maximal transport at pH ~6.4, while ionomycin requires pH ~8.2, rendering A23187 markedly superior under acidic conditions [1]. Furthermore, A23187 is intrinsically blue-fluorescent, creating background interference with UV-excited indicators such as Fura-2 and Indo-1, a limitation absent in the non-fluorescent 4-Br-A23187 analog [2]. These physicochemical differences translate into divergent biological outcomes—in human platelets, A23187 induces substantially greater thromboxane B₂ formation than ionomycin at comparable Ca²⁺ elevations, while in oocytes, ionomycin generates significantly higher Ca²⁺ transient amplitudes [3][4]. Generic interchange without awareness of these parameters risks experimental inconsistency and irreproducible data.

A23187 / Calcimycin

2:1 Ca²⁺ complex

Stoichiometry differs from 1:1 ionomycin; transport efficiency may vary in intact cells.

Active at acidic pH

Half-maximal transport near pH 6.4; ionomycin requires alkaline conditions (~8.2).

Blue-fluorescent

Intrinsic fluorescence may elevate background with UV-excited Ca²⁺ indicators.

Common Substitutes

Ionomycin (1:1 complex)

Higher theoretical transport capacity, but pH profile and cellular response may not match A23187.

4-Br-A23187 (non-fluorescent)

Eliminates fluorescence interference; may show divergent functional priming in neutrophil assays.

Other ionophores

Ferutinin, ETH 1001 differ in cation selectivity and complex stoichiometry; direct replacement requires validation.

• [1] Kao JPY, Li G, Auston DA. Practical aspects of measuring intracellular calcium signals with fluorescent indicators. Methods Cell Biol. 2010;99:113-152. (Section 1: Properties of Br-A23187 and Ionomycin; citing Liu and Hermann, 1978). doi:10.1016/B978-0-12-374841-6.00005-0. View Source
• [2] Deber CM, Tom-Kun J, Mack E, Grinstein S. Bromo-A23187: a nonfluorescent calcium ionophore for use with fluorescent probes. Anal Biochem. 1985;146(2):349-352. doi:10.1016/0003-2697(85)90550-0. View Source
• [3] Lages B, Weiss HJ. Comparison of A23187 vs ionomycin-induced responses and cytosolic calcium increases in aequorin-loaded human platelets: evidence for ionophore-specific differences in intracellular calcium release. Platelets. 1995;6(5):283-292. doi:10.3109/09537109509078472. View Source
• [4] Nikiforaki D, Vanden Meerschaut F, de Roo C, Lu Y, Ferrer-Buitrago M, de Sutter P, Heindryckx B. Effect of two assisted oocyte activation protocols used to overcome fertilization failure on the activation potential and calcium releasing pattern. Fertil Steril. 2016;105(3):798-806.e2. doi:10.1016/j.fertnstert.2015.11.018. View Source

A23187 vs. Analogs: Head-to-Head Evidence

Ca²⁺ Transport Stoichiometry: Ionomycin vs. A23187

In rat liver mitochondria at saturating Ca²⁺ concentrations, the turnover number for ionomycin-mediated Ca²⁺ efflux was 3- to 5-fold greater than that of A23187 [1]. This difference arises from fundamental stoichiometry: ionomycin forms a 1:1 complex with Ca²⁺ (as a dianion), whereas A23187 requires two ionophore molecules to bind and transport a single Ca²⁺ ion (2:1 complex) [2]. Consequently, ionomycin is theoretically capable of transporting twice the divalent cation load per molecule compared to A23187 [1]. Paradoxically, in intact human platelets, A23187 produced cytosolic Ca²⁺ increases that were consistently 20–40% greater than those induced by ionomycin at all concentrations tested, and the ionomycin dose-response curve was right-shifted by approximately one order of magnitude relative to A23187—demonstrating that intracellular environmental factors differentially modulate ionophore efficacy in ways that simple stoichiometry cannot predict [3].

Transport Stoichiometry

Head-to-head

A23187

2:1 ionophore:Ca²⁺ complex

Ionomycin

1:1 complex; 3-5× higher turnover in mitochondria

Cellular context may reverse theoretical efficiency; A23187 generated 20–40% higher Ca²⁺ in platelets.

Stoichiometry alone insufficient to predict intact-cell response.

Evidence Dimension	Mitochondrial Ca²⁺ efflux turnover number and ionophore:Ca²⁺ complex stoichiometry
Target Compound Data	A23187: 2:1 ionophore:Ca²⁺ complex stoichiometry; baseline turnover number for Ca²⁺ efflux across inner mitochondrial membrane
Comparator Or Baseline	Ionomycin: 1:1 ionophore:Ca²⁺ complex stoichiometry; turnover number 3- to 5-fold greater than A23187 at saturating Ca²⁺
Quantified Difference	3- to 5-fold higher turnover number for ionomycin in isolated mitochondria; yet 20–40% lower cytosolic Ca²⁺ increases in intact human platelets vs. A23187
Conditions	Isolated rat liver mitochondria (Kauffman et al., 1980, J Biol Chem); aequorin-loaded human gel-filtered platelets with 1 mM Ca²⁺, 1 mM EGTA or 2 mM EDTA (Lages & Weiss, 1995, Platelets)

Why This Matters

Selecting between A23187 and ionomycin requires matching the ionophore's stoichiometric and cellular-context-dependent transport properties to the specific experimental Ca²⁺ flux requirement, as the compound with superior theoretical transport capacity (ionomycin) may underperform in certain intact-cell systems.

• [1] Kauffman RF, Taylor RW, Pfeiffer DR. Cation transport and specificity of ionomycin: comparison with ionophore A23187 in rat liver mitochondria. J Biol Chem. 1980;255(7):2735-2739. PMID: 6766939. View Source
• [2] Kao JPY, Li G, Auston DA. Practical aspects of measuring intracellular calcium signals with fluorescent indicators. Methods Cell Biol. 2010;99:113-152. doi:10.1016/B978-0-12-374841-6.00005-0. View Source
• [3] Lages B, Weiss HJ. Comparison of A23187 vs ionomycin-induced responses and cytosolic calcium increases in aequorin-loaded human platelets. Platelets. 1995;6(5):283-292. doi:10.3109/09537109509078472. View Source

pH Dependence of Ca²⁺ Transport: A23187 vs. Ionomycin

The pH at which half-maximal Ca²⁺ transport is achieved differs by nearly two full pH units between A23187/Br-A23187 (~pH 6.4) and ionomycin (~pH 8.2) [1]. Ca²⁺ transport by Br-A23187 approaches maximum at pH 7.5, whereas ionomycin-mediated transport does not reach its maximum until pH 9.5 [1]. This means that at pH < 7.0—conditions encountered in acidic extracellular microenvironments, ischemic tissues, endosomal compartments, and certain in vitro assay buffers—Br-A23187/A23187 is a substantially more effective choice for driving Ca²⁺ influx [1]. The practical implication is that ionomycin may fail to produce adequate Ca²⁺ mobilization in mildly acidic experimental conditions where A23187 remains robustly active.

pH Dependence

Reported

ΔpH₅₀ ≈ 1.8 units

A23187 half-maximal transport at ~pH 6.4; ionomycin at ~pH 8.2, limiting use in acidic conditions.

Supports selection for acidic microenvironment studies.

Evidence Dimension	Half-maximal Ca²⁺ transport pH and maximal transport pH
Target Compound Data	A23187/Br-A23187: half-maximal Ca²⁺ transport at pH ~6.4; maximum transport approached at pH 7.5
Comparator Or Baseline	Ionomycin: half-maximal Ca²⁺ transport at pH ~8.2; maximum transport not reached until pH 9.5
Quantified Difference	ΔpH₅₀ ≈ 1.8 units; A23187 active at pH where ionomycin is largely ineffective
Conditions	Bulk organic phase and model membrane Ca²⁺ transport assays (Liu & Hermann, 1978, J Biol Chem; as reviewed in Kao et al., 2010, Methods Cell Biol)

Why This Matters

For experiments conducted under acidic conditions (pH below 7.0)—including certain ischemia models, endosomal trafficking studies, and tumor microenvironment assays—A23187 provides functionally effective Ca²⁺ transport where ionomycin may fail, making pH profile a critical procurement criterion.

• [1] Kao JPY, Li G, Auston DA. Practical aspects of measuring intracellular calcium signals with fluorescent indicators. Methods Cell Biol. 2010;99:113-152. (Section 1, citing Liu C, Hermann TE. Characterization of ionomycin as a calcium ionophore. J Biol Chem. 1978;253(17):5892-5894). doi:10.1016/B978-0-12-374841-6.00005-0. View Source

4-Br-A23187 vs. A23187: Fluorescence Interference

A23187 (calcimycin) is intrinsically blue-fluorescent, which generates significant background signal when used in conjunction with UV-excited ratiometric Ca²⁺ indicators such as Indo-1 and Fura-2 [1]. The halogenated analog 4-Br-A23187 is non-fluorescent and saturates Ca²⁺ sites in quin-2-loaded rat thymic lymphocytes in a manner essentially identical to ionomycin, while eliminating the spectral interference inherent to the parent compound [1]. Consequently, 4-Br-A23187 is the preferred ionophore for in situ calibration protocols where accurate determination of cytoplasmic free Ca²⁺ concentrations by fluorescent probes is required [1]. Commercial sources confirm this differential: 4-Br-A23187 is routinely recommended for calibration of UV-excited Ca²⁺ indicators specifically because of its non-fluorescent nature, with the blue fluorescence of A23187 cited as a limitation for these applications .

Fluorescence Interference

Method context

A23187: blue-fluorescent
4-Br-A23187: non-fluorescent

Non-fluorescent analog preferred for calibration of Indo-1, Fura-2.

Spectral overlap compromises quantitation with UV-excited probes.

Evidence Dimension	Intrinsic fluorescence interference with UV-excited Ca²⁺ indicators
Target Compound Data	4-Br-A23187: non-fluorescent; saturates Ca²⁺ sites in quin-2-loaded cells identically to ionomycin; no spectral interference with Indo-1 or Fura-2
Comparator Or Baseline	A23187 (Calcimycin): intrinsically blue-fluorescent; produces background fluorescence that interferes with UV-excited Ca²⁺ indicator measurements
Quantified Difference	Qualitative categorical difference (non-fluorescent vs. blue-fluorescent) with demonstrated equivalent Ca²⁺-saturating efficacy
Conditions	Quin-2-loaded rat thymic lymphocytes; UV-excited ratiometric Ca²⁺ indicators Indo-1 and Fura-2 calibration protocols (Deber et al., 1985, Anal Biochem)

Why This Matters

For laboratories using UV-excited ratiometric Ca²⁺ indicators (Indo-1, Fura-2), the non-fluorescent 4-Br-A23187 analog eliminates a source of systematic measurement error that compromises the accuracy of cytoplasmic free Ca²⁺ quantification when the parent A23187 is used.

• [1] Deber CM, Tom-Kun J, Mack E, Grinstein S. Bromo-A23187: a nonfluorescent calcium ionophore for use with fluorescent probes. Anal Biochem. 1985;146(2):349-352. doi:10.1016/0003-2697(85)90550-0. View Source

Neutrophil Respiratory Burst Priming: Ionomycin vs. A23187

In a direct three-way comparison using mouse peritoneal neutrophils, ionomycin, A23187, and 4-Br-A23187 showed distinct concentration-dependent priming of the phorbol ester-induced respiratory burst [1]. Both A23187 (0.05–2 µM) and ionomycin (0.001–0.5 µM) amplified reactive oxygen species (ROS) production 3- to 4-fold, whereas 4-Br-A23187 failed to produce any amplification at all concentrations tested [1]. The maximal priming effect occurred at 0.5 µM ionomycin and 2 µM A23187, producing transient [Ca²⁺]ᵢ elevations to 1776 ± 197 nM and 955 ± 27 nM, respectively—a nearly 1.9-fold difference in peak intracellular Ca²⁺ despite both achieving comparable maximal ROS amplification [1]. This demonstrates that ionomycin achieves equivalent functional priming at a 4-fold lower nominal concentration and with a higher peak Ca²⁺ transient, while 4-Br-A23187 is functionally inert in this assay despite retaining Ca²⁺ ionophoretic activity in model membrane systems [1].

Neutrophil Burst Priming

Direct comparison

~4-fold lower conc. for ionomycin (0.5 vs 2 µM)

Both induced 3–4× ROS amplification, but ionomycin achieved higher peak [Ca²⁺]i (1776 vs 955 nM).

4-Br-A23187 inactive in this assay; verify functional suitability.

Evidence Dimension	Priming of phorbol ester-induced neutrophil respiratory burst and peak [Ca²⁺]ᵢ elevation
Target Compound Data	A23187: maximal ROS amplification at 2 µM; peak [Ca²⁺]ᵢ = 955 ± 27 nM; 3- to 4-fold ROS amplification
Comparator Or Baseline	Ionomycin: maximal ROS amplification at 0.5 µM; peak [Ca²⁺]ᵢ = 1776 ± 197 nM; 3- to 4-fold ROS amplification. 4-Br-A23187: no amplification at any concentration tested
Quantified Difference	Ionomycin effective concentration 4-fold lower than A23187 (0.5 vs. 2 µM); peak [Ca²⁺]ᵢ 1.86-fold higher for ionomycin; 4-Br-A23187 completely inactive
Conditions	Mouse peritoneal neutrophils; luminol-dependent chemiluminescence; Fura-2 fluorescent probe for [Ca²⁺]ᵢ (Dedkova et al., 1999, Biochemistry (Moscow))

Why This Matters

For neutrophil and innate immunity research, the choice of ionophore dictates not only the effective working concentration range but also the magnitude of the Ca²⁺ transient achieved; 4-Br-A23187 is functionally unsuitable for respiratory burst priming studies, and A23187 requires higher concentrations than ionomycin to achieve equivalent functional outcomes.

• [1] Dedkova EN, Sigova AA, Zinchenko VP, Gapeev AB, Safronova VG. Priming effect of calcium ionophores on phorbol ester-induced respiratory burst in mouse peritoneal neutrophils. Biochemistry (Mosc). 1999;64(7):788-794. PMID: 10424903. View Source

Ca²⁺/Mg²⁺ Selectivity: Ionomycin vs. Br-A23187

Ionomycin and Br-A23187 display measurably different selectivity for Ca²⁺ over Mg²⁺. Ionomycin preferentially transports Ca²⁺ over Mg²⁺ by a factor of approximately 2, whereas Br-A23187 shows essentially no discrimination between the two cations [1]. This difference originates from the distinct complexation chemistry: ionomycin, as a dianionic ligand, forms a more thermodynamically favorable complex with Ca²⁺ than with the smaller, more strongly hydrated Mg²⁺ ion, while Br-A23187 (a monoanionic ligand forming 2:1 complexes) does not discriminate effectively [1]. A23187 itself shares the poor Ca²⁺/Mg²⁺ discrimination profile of its brominated analog, with transport selectivity in phospholipid vesicles showing Mn²⁺ > Ca²⁺ ≈ Mg²⁺ > Sr²⁺ > Ba²⁺ [2]. In systems where Mg²⁺ is present at high concentrations (e.g., cytosolic free Mg²⁺ ~0.5–1 mM), this differential selectivity can affect the net Ca²⁺ transport efficiency and experimental interpretation.

Ca²⁺/Mg²⁺ Selectivity

Reported

~2-fold Ca²⁺ over Mg²⁺ (ionomycin)

A23187/Br-A23187 show little Ca²⁺/Mg²⁺ preference; ionomycin discriminates more effectively.

Relevant when Mg²⁺ competes at physiological levels.

Evidence Dimension	Selectivity ratio for Ca²⁺ over Mg²⁺
Target Compound Data	A23187/Br-A23187: Ca²⁺/Mg²⁺ selectivity ratio ≈ 1 (essentially no preference)
Comparator Or Baseline	Ionomycin: Ca²⁺/Mg²⁺ selectivity ratio ≈ 2 (prefers Ca²⁺ by a factor of ~2)
Quantified Difference	Approximately 2-fold greater Ca²⁺ over Mg²⁺ selectivity for ionomycin vs. Br-A23187/A23187
Conditions	Bulk phase complexation and transport assays (Liu & Hermann, 1978, J Biol Chem; as reviewed in Kao et al., 2010, Methods Cell Biol)

Why This Matters

In experimental systems with physiological Mg²⁺ concentrations, ionomycin's ~2-fold selectivity for Ca²⁺ over Mg²⁺ reduces competitive Mg²⁺ transport, making it the preferred choice when precise Ca²⁺-specific flux is required, while A23187/Br-A23187 are appropriate when non-discriminatory divalent cation mobilization is acceptable or desired.

• [1] Kao JPY, Li G, Auston DA. Practical aspects of measuring intracellular calcium signals with fluorescent indicators. Methods Cell Biol. 2010;99:113-152. (Section 1, citing Liu C, Hermann TE. J Biol Chem. 1978;253(17):5892-5894). doi:10.1016/B978-0-12-374841-6.00005-0. View Source
• [2] Erdahl WL, Chapman CJ, Wang E, Taylor RW, Pfeiffer DR. Ionophore 4-BrA23187 transports Zn²⁺ and Mn²⁺ with high selectivity over Ca²⁺. Biochemistry. 1996;35(43):13817-13825. doi:10.1021/bi961391q. View Source

Oocyte Activation: Ionomycin vs. A23187

In a direct comparative study using both mouse and human oocytes, ionomycin proved more potent than A23187 in provoking intracellular Ca²⁺ increases, with significantly higher amplitude and area under the curve [1]. The oocyte activation rate was significantly higher in mouse oocytes treated with the ionomycin-based assisted oocyte activation (AOA) protocol compared to the A23187-based protocol [1]. Human in vitro matured oocytes also showed a higher activation rate with ionomycin, though the difference did not reach statistical significance in that cohort [1]. In a separate clinical study, A23187 (calcimycin)-based AOA in 97 patients with previous poor embryo development significantly improved the day-3 good-quality embryo rate (P = 0.034), good-quality blastocyst formation rate (P < 0.001), utilization rate (P < 0.001), clinical pregnancy rate (P = 0.039), and live birth rate (P = 0.045) compared with previous non-AOA ICSI cycles [2].

Oocyte Activation

Head-to-head

A23187

Reported improved embryo development and live birth rates in specific patient cohort (P

Ionomycin

Higher Ca²⁺ amplitude and mouse oocyte activation rate.

Selection for AOA protocol research depends on endpoint context: potency vs. clinical development data.

Clinical outcomes context; model system results may differ.

Evidence Dimension	Peak Ca²⁺ transient amplitude and oocyte activation rate in mouse and human oocytes
Target Compound Data	A23187 (Calcimycin): lower Ca²⁺ transient amplitude; lower mouse oocyte activation rate; clinically demonstrated improvement in pregnancy and live birth rates vs. non-AOA controls (P = 0.039 and P = 0.045 respectively)
Comparator Or Baseline	Ionomycin: significantly higher Ca²⁺ transient amplitude and AUC in both mouse and human oocytes; significantly higher mouse oocyte activation rate vs. A23187
Quantified Difference	Statistically significant superiority of ionomycin over A23187 for Ca²⁺ amplitude and AUC in oocytes; A23187 demonstrated statistically significant clinical improvement in pregnancy outcomes vs. no-ionophore controls
Conditions	Mouse (B6D2F1) and human oocytes; Ca²⁺ imaging; ICSI-AOA protocols (Nikiforaki et al., 2016, Fertil Steril); 97-patient clinical cohort, maternal age-stratified (BMC Pregnancy Childbirth, 2022)

Why This Matters

For clinical ART laboratories selecting an AOA protocol, the choice between ionomycin and A23187 must balance ionomycin's superior potency in generating Ca²⁺ transients and oocyte activation in model systems against A23187's demonstrated clinical efficacy in improving pregnancy and live birth outcomes in specific patient subgroups.

• [1] Nikiforaki D, Vanden Meerschaut F, de Roo C, Lu Y, Ferrer-Buitrago M, de Sutter P, Heindryckx B. Effect of two assisted oocyte activation protocols used to overcome fertilization failure on the activation potential and calcium releasing pattern. Fertil Steril. 2016;105(3):798-806.e2. doi:10.1016/j.fertnstert.2015.11.018. View Source
• [2] Chen X, et al. Calcium ionophore improves embryonic development and pregnancy outcomes in patients with previous developmental problems in ICSI cycles. BMC Pregnancy Childbirth. 2022;22:894. doi:10.1186/s12884-022-05238-3. View Source

A23187 Application Scenarios

Ca²⁺ Flux in Acidic Microenvironments

For experiments requiring robust Ca²⁺ influx under acidic conditions—including tumor microenvironment models, ischemic tissue studies, endosomal/lysosomal Ca²⁺ release assays, and certain in vitro buffer systems—A23187 or its 4-Br analog is the ionophore of choice. With half-maximal Ca²⁺ transport at pH ~6.4 compared to ionomycin's pH ~8.2, A23187 maintains functional Ca²⁺ transport activity at pH values where ionomycin is largely ineffective [1]. Procurement specifications should verify solubility in acidic buffer-compatible solvents (DMSO or ethanol) and confirm ≥98% purity by HPLC to minimize confounding effects from degradation products in prolonged acidic incubations .

UV-Excited Ca²⁺ Indicator Calibration (Indo-1, Fura-2)

When calibrating UV-excited ratiometric Ca²⁺ indicators such as Indo-1 and Fura-2, the non-fluorescent 4-Br-A23187 analog must be specified in procurement rather than the parent fluorescent A23187. The blue fluorescence of A23187 generates systematic background interference that compromises calibration accuracy, while 4-Br-A23187 saturates intracellular Ca²⁺ sites with efficacy identical to ionomycin without spectral contamination [1]. Technical datasheets should confirm non-fluorescence in the 340–380 nm excitation range and ≥98% purity by TLC/NMR . This scenario is particularly relevant for core imaging facilities and laboratories performing quantitative single-cell Ca²⁺ measurements.

Neutrophil and Innate Immune Cell Activation

For neutrophil respiratory burst priming studies, the ionophore must be selected based on the required effective concentration range and desired [Ca²⁺]ᵢ elevation magnitude. Ionomycin achieves maximal ROS amplification at 0.5 µM with peak [Ca²⁺]ᵢ of ~1776 nM, while A23187 requires 2 µM and produces ~955 nM [Ca²⁺]ᵢ—both achieving 3- to 4-fold ROS amplification [1]. 4-Br-A23187 is functionally inactive in this assay and should not be procured for respiratory burst studies despite its continued Ca²⁺ ionophoretic activity in model membranes [1]. Researchers must verify the effective concentration range and Ca²⁺ mobilization capacity on the supplier's certificate of analysis when ordering for neutrophil studies.

Clinical Assisted Oocyte Activation

For clinical ART applications, the selection between A23187 (calcimycin) and ionomycin for assisted oocyte activation protocols must be evidence-based. Ionomycin demonstrates superior Ca²⁺ transient amplitude and oocyte activation rate in both mouse and human oocyte models [1], while A23187 has direct clinical evidence from a 97-patient study demonstrating significantly improved clinical pregnancy rate (P = 0.039) and live birth rate (P = 0.045) in patients with previous embryo developmental problems, particularly in the <35-year age subgroup . Procurement for clinical AOA must specify pharmaceutical-grade purity (≥99%), validated sterility, and absence of endotoxins, with full certificate of analysis documentation [2].

Application

Selection Property

Validation Focus

Ca²⁺ flux in acidic microenvironments

pH-dependent transport profile

Functional Ca²⁺ influx below pH 7.0

UV-excited indicator calibration

Non-fluorescent analog (4-Br-A23187)

Spectral compatibility with Indo-1/Fura-2

Neutrophil / innate immune activation

Concentration-response priming efficacy

ROS amplification and [Ca²⁺]i elevation

Oocyte activation protocol research

Comparative Ca²⁺ transient potency

Embryo development endpoint review

• [1] Kao JPY, Li G, Auston DA. Practical aspects of measuring intracellular calcium signals with fluorescent indicators. Methods Cell Biol. 2010;99:113-152. (Section 1, citing Liu C, Hermann TE. J Biol Chem. 1978). doi:10.1016/B978-0-12-374841-6.00005-0. View Source
• [2] Deber CM, Tom-Kun J, Mack E, Grinstein S. Bromo-A23187: a nonfluorescent calcium ionophore for use with fluorescent probes. Anal Biochem. 1985;146(2):349-352. doi:10.1016/0003-2697(85)90550-0. View Source
• [3] Dedkova EN, Sigova AA, Zinchenko VP, Gapeev AB, Safronova VG. Priming effect of calcium ionophores on phorbol ester-induced respiratory burst in mouse peritoneal neutrophils. Biochemistry (Mosc). 1999;64(7):788-794. PMID: 10424903. View Source
• [4] Nikiforaki D, et al. Effect of two assisted oocyte activation protocols. Fertil Steril. 2016;105(3):798-806.e2. doi:10.1016/j.fertnstert.2015.11.018. View Source
• [5] Chen X, et al. Calcium ionophore improves embryonic development and pregnancy outcomes in patients with previous developmental problems in ICSI cycles. BMC Pregnancy Childbirth. 2022;22:894. doi:10.1186/s12884-022-05238-3. View Source
• [6] NBInno. Sourcing High-Purity Calcimycin: A Guide for Pharmaceutical Buyers. 2025. View Source